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Introduction

RapaLink-1 is a third-generation, bivalent inhibitor of the mammalian target of rapamycin
(mTOR), a crucial serine/threonine kinase that regulates cell growth, proliferation, and survival.
[1][2] It functions by inhibiting both MTOR Complex 1 (MTORC1) and mTOR Complex 2
(mTORC?2), overcoming resistance observed with previous generations of mTOR inhibitors.[1]
[3] RapaLink-1 is synthesized by linking rapamycin to a derivative of sapanisertib, another
MTOR inhibitor, via a polyethylene glycol linker.[4] This dual-action mechanism makes it a
potent tool in cancer research and other studies involving the PIBK-AKT-mTOR signaling
pathway. Proper preparation of a RapaLink-1 stock solution is the first critical step for accurate
and reproducible experimental results. This document provides a detailed protocol for the
preparation of a RapaLink-1 stock solution using dimethyl sulfoxide (DMSO).

Quantitative Data Summary

A summary of the key quantitative data for RapaLink-1 is presented in the table below for easy
reference.
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Property

Value Reference(s)

Molecular Weight

1784.14 g/mol

Molecular Formula

Co1H138N12024

Solubility in DMSO

=100 mg/mL (56.05 mM)

160 mg/mL (89.68 mM)

178 mg/mL

Purity

>96%

Storage (Lyophilized)

4°C, desiccated (stable for 24

months)

Storage (in DMSO)

-20°C for up to 1 month

-80°C for up to 6 months

Experimental Protocol: Preparation of a 10 mM
RapalLink-1 Stock Solution in DMSO

This protocol provides a detailed methodology for preparing a 10 mM stock solution of

RapaLink-1.

Materials:

o RapaLink-1 (lyophilized powder)

e Anhydrous Dimethyl sulfoxide (DMSO), molecular biology grade

e Microcentrifuge tubes

o Calibrated micropipettes and sterile tips

o \ortex mixer

e Optional: Sonicator
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Procedure:
e Pre-handling Preparation:

o Before opening, briefly centrifuge the vial of lyophilized RapaLink-1 to ensure all the
powder is at the bottom of the vial.

o Allow the RapaLink-1 vial and the DMSO to equilibrate to room temperature before use to
prevent condensation.

e Calculation of DMSO Volume:

o To prepare a 10 mM stock solution from 5 mg of RapaLink-1, you will need 0.28 mL of
DMSO. The calculation is as follows:

» Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) * Concentration (mol/L))
= Volume (L) =0.005 g/ (1784.14 g/mol * 0.010 mol/L) = 0.000280 L = 0.28 mL
e Dissolving RapaLink-1:
o Carefully add 0.28 mL of anhydrous DMSO to the vial containing 5 mg of RapaLink-1.
o Cap the vial tightly and vortex thoroughly for 1-2 minutes to dissolve the powder.

o Visually inspect the solution to ensure that all the powder has dissolved and the solution is
clear. If necessary, brief sonication can aid in dissolution.

 Aliquoting and Storage:

o Once fully dissolved, it is highly recommended to aliquot the stock solution into smaller,
single-use volumes in sterile microcentrifuge tubes. This will prevent multiple freeze-thaw
cycles which can lead to degradation of the compound.

o Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (up to 6 months).

Working Concentrations:
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The final working concentration of RapaLink-1 will depend on the specific cell type and
experimental design. It is recommended to perform a dose-response curve to determine the
optimal concentration for your experiments. For reference, in vitro studies have used
concentrations ranging from as low as 1.56 nM.
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Caption: Workflow for RapaLink-1 Stock Solution Preparation.
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Caption: PI3K-AKT-mTOR Signaling Pathway and RapaLink-1 Inhibition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes and Protocols: Preparation of
RapalLink-1 Stock Solution with DMSO]. BenchChem, [2026]. [Online PDF]. Available at:
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preparation-of-rapalink-1-stock-solution-with-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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